Trisodium phosphonoformate
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Overview
Description
An antiviral agent used in the treatment of cytomegalovirus retinitis. Foscarnet also shows activity against human herpesviruses and HIV.
Scientific Research Applications
Antiviral Properties
Trisodium phosphonoformate exhibits significant antiviral properties, particularly against various herpesviruses. It selectively inhibits cell-free DNA polymerase activity induced by herpesvirus, showing effectiveness against herpes simplex virus types 1 and 2, pseudorabies virus, and infectious bovine rhinotracheitis virus in cell culture. Moreover, it has demonstrated therapeutic activity against cutaneous herpes simplex virus infection in guinea pigs when applied topically (Helgstrand et al., 1978).
Therapeutic Effects on Herpesvirus Infections
When used topically, trisodium phosphonoformate shows activity against established cutaneous herpesvirus infections in guinea pigs. It's notably effective even when the treatment is delayed until 48 hours after virus inoculation. This therapeutic effect depends on the concentration of the drug and the duration of treatment. Its significant activity against established infections is also observed when administered intraperitoneally, though less effective compared to topical application (Alenius et al., 1978).
Impact on Cellular Metabolism and Proliferation
Trisodium phosphonoformate, at concentrations inhibiting herpesvirus multiplication, doesn't affect macromolecular synthesis and cell proliferation in HeLa and human lung cells. However, at higher concentrations (2 mM), it reduces DNA synthesis. Interestingly, the inhibition of DNA synthesis and cell proliferation by trisodium phosphonoformate is rapidly reversible upon removal of the drug (Stenberg & Larsson, 1978).
Interaction with Carbonic Anhydrase
Foscarnet (another name for trisodium phosphonoformate) has been found to interact with the metalloenzyme carbonic anhydrase. It acts as both an activator and inhibitor of different carbonic anhydrase isozymes. This interaction is important for understanding the modulation of enzyme activities by small molecules like foscarnet (Temperini et al., 2007).
Coordination Chemistry
Trisodium phosphonoformate has been studied for its coordination behavior towards different metals. This research is essential as it provides insights into its mechanism of action and potential applications in treating viral infections, including drug-resistant cytomegaloviruses and HIV (Martens et al., 2019).
properties
Product Name |
Trisodium phosphonoformate |
---|---|
Molecular Formula |
C3H6Na3O15P3 |
Molecular Weight |
443.96 g/mol |
IUPAC Name |
trisodium;phosphonoformate |
InChI |
InChI=1S/3CH3O5P.3Na/c3*2-1(3)7(4,5)6;;;/h3*(H,2,3)(H2,4,5,6);;;/q;;;3*+1/p-3 |
InChI Key |
YFNGWGVTFYSJHE-UHFFFAOYSA-K |
Canonical SMILES |
C(=O)([O-])P(=O)(O)O.C(=O)([O-])P(=O)(O)O.C(=O)([O-])P(=O)(O)O.[Na+].[Na+].[Na+] |
synonyms |
Foscarnet Foscarnet Barium (2:3) Salt Foscarnet Calcium (2:3) Salt Foscarnet Disodium Salt Foscarnet Magnesium (2:3) Salt Foscarnet Manganese (2+) (2:3) Salt Foscarnet Sodium Foscarnet Sodium Hexahydrate Foscarnet Trilithium Salt Foscarnet Tripotassium Salt Foscarnet Trisodium Salt Foscavir Phosphonoformate Phosphonoformic Acid Trisodium Phosphonoformate |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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